N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide

• IUPAC Name: N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]-4-pyrazol-1-ylbenzenesulfonamide
• InChI: InChI=1S/C17H23N3O4S/c21-12-13-24-17(8-1-2-9-17)14-19-25(22,23)16-6-4-15(5-7-16)20-11-3-10-18-20/h3-7,10-11,19,21H,1-2,8-9,12-14H2
• InChI Key: GTYQUYZYZNYVEO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNS(=O)(=O)C2=CC=C(C=C2)N3C=CC=N3)OCCO
• Molecular Formula: C17H23N3O4S
• Molecular Weight: 365.4 g/mol
• CAS No.: 2176152-10-4

Description

N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H23N3O4S and its molecular weight is 365.45. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds related to N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide have been synthesized and evaluated for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. For instance, a series of novel sulfonamides were synthesized, showing significant promise in these areas. Their evaluation indicated potential therapeutic applications due to their biological activities without causing significant tissue damage, highlighting their importance in drug discovery and development (Ş. Küçükgüzel et al., 2013).

Cyclooxygenase-2 (COX-2) Inhibition

Another line of research focused on the synthesis and biological evaluation of sulfonamide-containing derivatives for their ability to inhibit cyclooxygenase-2 (COX-2), an enzyme critical in inflammatory processes. These studies have led to the identification of potent and selective COX-2 inhibitors, contributing to the treatment of conditions like rheumatoid arthritis and osteoarthritis (T. Penning et al., 1997).

Anticancer and Antimicrobial Activities

Further investigations have explored the cytotoxic and antimicrobial potentials of sulfonamide derivatives. Some compounds have demonstrated interesting cytotoxic activities, which are crucial for anti-tumor activity studies, while also showing strong inhibition against human carbonic anhydrase isoforms, suggesting their applicability in cancer therapy and as antimicrobial agents (H. Gul et al., 2016).

Herbicidal Activity

Research into N-(2-pyrazolin-1-ylformyl) benzenesulfonamides has unveiled a new group of compounds with significant herbicidal activity, particularly as post-emergence agents on dicotyledonous weed species. This indicates the potential agricultural applications of such compounds in managing weed growth, thus contributing to crop yield optimization (J. Eussen et al., 1990).